2-fluoro-N-[4-(4-methoxyphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 2-fluoro-N-[4-(4-methoxyphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C23H17FN2O2S/c1-28-17-13-11-15(12-14-17)20-21(16-7-3-2-4-8-16)29-23(25-20)26-22(27)18-9-5-6-10-19(18)24/h2-14H,1H3,(H,25,26,27)
• InChI Key: FBGATRYGHDEVAN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)C3=CC=CC=C3F)C4=CC=CC=C4
• Molecular Formula: C23H17FN2O2S
• Molecular Weight: 404.5 g/mol

Description

2-fluoro-N-[4-(4-methoxyphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide is a chemical compound that has been synthesized for scientific research purposes. This compound has gained attention due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 2-fluoro-N-[4-(4-methoxyphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide is not fully understood. However, it is believed to act by inhibiting certain enzymes and signaling pathways that are involved in inflammation and cancer progression. This compound has also been shown to have antimicrobial properties by disrupting the cell membrane of bacteria.
Biochemical and Physiological Effects
2-fluoro-N-[4-(4-methoxyphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation. It has also been shown to have antibacterial and antifungal properties. However, further studies are needed to determine the exact mechanism of action and potential side effects of this compound.

Advantages and Limitations for Lab Experiments

The advantages of using 2-fluoro-N-[4-(4-methoxyphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide in lab experiments include its high purity and yield, as well as its potential applications in the field of medicine. However, one limitation of using this compound is its potential toxicity and side effects, which need to be studied further.

Future Directions

There are several future directions for the study of 2-fluoro-N-[4-(4-methoxyphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide. One direction is to study its potential as a drug target for the treatment of various diseases, including cancer and inflammation. Another direction is to study its potential side effects and toxicity in vivo. Additionally, further studies are needed to determine the exact mechanism of action of this compound and its potential applications in the field of medicine.
Conclusion
In conclusion, 2-fluoro-N-[4-(4-methoxyphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide is a chemical compound that has potential applications in the field of medicine. Its synthesis method has been optimized to yield high purity and high yield of the compound. This compound has been studied for its anti-inflammatory, anticancer, and antimicrobial properties. However, further studies are needed to determine its exact mechanism of action and potential side effects. There are several future directions for the study of this compound, including its potential as a drug target for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-fluoro-N-[4-(4-methoxyphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide involves the reaction of 2-fluorobenzoyl chloride with 4-(4-methoxyphenyl)-5-phenyl-1,3-thiazole-2-amine in the presence of a base. The reaction yields the desired product, which is then purified through column chromatography. This synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

2-fluoro-N-[4-(4-methoxyphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide has been used in scientific research for its potential applications in the field of medicine. This compound has been studied for its anti-inflammatory, anticancer, and antimicrobial properties. It has also been studied for its potential as a drug target for the treatment of various diseases.